(Z)-2-Pentenal
Description
2-Pentenal, also known as fema 3218, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. 2-Pentenal is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-pentenal is primarily located in the cytoplasm. 2-Pentenal is an apple, green, and orange tasting compound that can be found in a number of food items such as pulses, fishes, fruits, and potato. This makes 2-pentenal a potential biomarker for the consumption of these food products.
Properties
CAS No. |
1576-86-9 |
|---|---|
Molecular Formula |
C5H8O |
Molecular Weight |
84.12 g/mol |
IUPAC Name |
(Z)-pent-2-enal |
InChI |
InChI=1S/C5H8O/c1-2-3-4-5-6/h3-5H,2H2,1H3/b4-3- |
InChI Key |
DTCCTIQRPGSLPT-ARJAWSKDSA-N |
SMILES |
CCC=CC=O |
Isomeric SMILES |
CC/C=C\C=O |
Canonical SMILES |
CCC=CC=O |
density |
0.850-0.856 (21°) |
Key on ui other cas no. |
764-39-6 |
physical_description |
Colourless to light yellow liquid; Pungent green, fruity aroma |
solubility |
Insoluble in water; soluble in PG, in most fixed oils Soluble (in ethanol) |
Synonyms |
2-pentenal 2-pentenal, (E)-isomer pent-2-enal |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(12S)-24-[2-[[[2-[(12R)-12-hydroxy-24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-2,4(8),9,14(22),15,17(21)-hexaen-24-yl]ethylamino]-[2-[(12S)-12-hydroxy-24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-2,4(8),9,14(22),15,17(21)-hexaen-24-yl]ethylamino]phosphinothioyl]amino]ethyl]-24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-2,4(8),9,14(22),15,17(21)-hexaen-12-ol;hydrate](/img/structure/B1253553.png)
